Cas no 2098080-11-4 (2-(3-Aminopropyl)-6-(5-methylfuran-2-yl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(3-Aminopropyl)-6-(5-methylfuran-2-yl)-2,3-dihydropyridazin-3-one
• CAS No: 2098080-11-4
• MF: C₁₂H₁₅N₃O₂
• MW: 233.266402482986
• CID: 4772923
• Update Time: 2025-05-24

2-(3-Aminopropyl)-6-(5-methylfuran-2-yl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-Aminopropyl)-6-(5-methylfuran-2-yl)pyridazin-3(2H)-one
• 2-(3-aminopropyl)-6-(5-methylfuran-2-yl)-2,3-dihydropyridazin-3-one
• 2-(3-Aminopropyl)-6-(5-methylfuran-2-yl)-2,3-dihydropyridazin-3-one

• Inchi： 1S/C12H15N3O2/c1-9-3-5-11(17-9)10-4-6-12(16)15(14-10)8-2-7-13/h3-6H,2,7-8,13H2,1H3
• InChI Key： RWWJJFJPLBMWKU-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1C=CC(N(CCCN)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 352
• XLogP3: 0.7
• Topological Polar Surface Area: 71.8

Additional information on 2-(3-Aminopropyl)-6-(5-methylfuran-2-yl)-2,3-dihydropyridazin-3-one

Introduction to 2-(3-Aminopropyl)-6-(5-methylfuran-2-yl)-2,3-dihydropyridazin-3-one (CAS No. 2098080-11-4)

The compound 2-(3-Aminopropyl)-6-(5-methylfuran-2-yl)-2,3-dihydropyridazin-3-one, identified by its CAS number 2098080-11-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of both an aminopropyl side chain and a 5-methylfuran-2-yl substituent in the dihydropyridazine core suggests potential interactions with biological targets, making it a valuable scaffold for drug discovery.

Recent studies have highlighted the importance of dihydropyridazine derivatives in medicinal chemistry. These compounds are known for their versatility in modulating various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of functional groups in 2-(3-Aminopropyl)-6-(5-methylfuran-2-yl)-2,3-dihydropyridazin-3-one positions it as a candidate for further exploration in the development of novel therapeutic agents.

The aminopropyl moiety is particularly noteworthy, as it introduces a basic nitrogen that can engage in hydrogen bonding or ionic interactions with acidic residues in protein targets. This feature has been exploited in the design of kinase inhibitors and other enzyme-targeting molecules. Additionally, the 5-methylfuran-2-yl group contributes to the compound's lipophilicity and may enhance its cell membrane permeability, which is crucial for oral bioavailability.

In the context of contemporary drug discovery, the synthesis and characterization of such complex molecules are facilitated by advanced computational methods. Molecular docking studies have been employed to predict potential binding modes of 2-(3-Aminopropyl)-6-(5-methylfuran-2-yl)-2,3-dihydropyridazin-3-one with target proteins. These simulations have provided insights into its interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases.

One of the most exciting aspects of this compound is its potential application in treating inflammatory and autoimmune disorders. Preclinical data suggest that dihydropyridazine derivatives can modulate inflammatory pathways by inhibiting key signaling molecules. The combination of the aminopropyl and 5-methylfuran-2-yl groups may enhance its efficacy by improving binding affinity and selectivity towards disease-relevant targets.

The pharmacokinetic properties of 2-(3-Aminopropyl)-6-(5-methylfuran-2-yl)-2,3-dihydropyridazin-3-one are also under investigation. Studies have shown that modifications to the dihydropyridazine core can significantly influence metabolic stability and distribution within the body. By optimizing these properties, researchers aim to develop a drug candidate with improved therapeutic index and reduced side effects.

Another area of interest is the compound's potential as an antiviral agent. Emerging research indicates that dihydropyridazine derivatives can interfere with viral replication by inhibiting essential enzymes or disrupting viral protein-protein interactions. The structural features of CAS No. 2098080-11-4 make it a promising candidate for further development against RNA viruses, which pose significant challenges due to their rapid mutation rates.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that subsequent biological evaluations are conducted on well-characterized material. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to confirm structural integrity.

In conclusion, 2-(3-Aminopropyl)-6-(5-methylfuran-2-yl)-2,3-dihydropyridazin-3-one (CAS No. 2098080-11-4) represents a compelling example of how structural innovation can lead to novel therapeutic opportunities. Its unique combination of functional groups and promising biological activities make it a cornerstone in ongoing research efforts within pharmaceutical chemistry. As further studies elucidate its mechanisms of action and optimize its pharmacological profile, this compound is poised to make significant contributions to future drug development.